N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-2,3-dimethoxybenzamide
• InChI: InChI=1S/C24H22N2O5/c1-14-8-10-20-18(12-14)26(2)24(28)17-13-15(9-11-19(17)31-20)25-23(27)16-6-5-7-21(29-3)22(16)30-4/h5-13H,1-4H3,(H,25,27)
• InChI Key: JPOZFXWPCITSDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NC(=O)C4=C(C(=CC=C4)OC)OC)C(=O)N2C
• Molecular Formula: C24H22N2O5
• Molecular Weight: 418.4 g/mol

Description

N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,3-dimethoxybenzamide is a useful research compound. Its molecular formula is C24H22N2O5 and its molecular weight is 418.449. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

A pivotal aspect of the research on N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,3-dimethoxybenzamide involves its synthesis and the examination of its structural properties. For instance, studies have detailed the synthesis and antiallergic activity of related dibenzo[b,e]oxepin derivatives, highlighting their potent inhibitory effects on certain allergic reactions and their interaction with histamine H1 receptors (Ohshima et al., 1992). Another research focus is the development of serotonin-3 receptor antagonists, where structure-activity relationships of similar compounds have been explored (Harada et al., 1995).

Potential Pharmacological Activities

Research has also delved into the potential pharmacological applications of compounds structurally related to N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,3-dimethoxybenzamide. This includes studies on their antiallergic and anti-inflammatory properties, as well as their role as inhibitors of certain enzymes or receptors involved in disease mechanisms. For example, the synthesis of dibenzoxepinones and their pharmacological evaluation for antibacterial and anticancer activities have been reported, suggesting a promising avenue for the development of new therapeutic agents (Kuntala et al., 2015).

Catalytic and Asymmetric Reactions

Further studies have investigated the catalytic enantioselective reactions involving dibenzo[b,f][1,4]oxazepines, aiming to synthesize chiral derivatives with high yields and enantioselectivities. Such research underscores the importance of this chemical scaffold in medicinal chemistry and organic synthesis, pointing to its versatile applications in creating pharmacologically active compounds with specific stereochemical configurations (Munck et al., 2017).